Cas no 1189644-16-3 (6-Hydroxy Buspirone-d8)

• Product Name: 6-Hydroxy Buspirone-d8
• CAS No: 1189644-16-3
• MF: C₂₁H₃₁N₅O₃
• MW: 409.551838159561
• CID: 1062125
• PubChem ID: 46781736
• Update Time: 2025-06-10

6-Hydroxy Buspirone-d8 Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy Buspirone-d8
• 10-hydroxy-8-[1,1,2,2,3,3,4,4-octadeuterio-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• 6 inverted exclamation mark-Hydroxybuspirone-d8
• BMY 28674-d8
• HY-100057S
• DTXSID10675925
• CS-0202326
• 6-Hydroxy-8-{4-[4-(pyrimidin-2-yl)piperazin-1-yl](~2~H_8_)butyl}-8-azaspiro[4.5]decane-7,9-dione
• 1189644-16-3

• Inchi： 1S/C21H31N5O3/c27-17-16-21(6-1-2-7-21)18(28)19(29)26(17)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,18,28H,1-4,6-7,10-16H2/i3D2,4D2,10D2,11D2
• InChI Key： KOZNAHJIJGCFJJ-QGZHXTQCSA-N
• SMILES： OC1C(N(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N2CCN(C3N=CC=CN=3)CC2)C(CC21CCCC2)=O)=O

Computed Properties

• Exact Mass: 409.29300
• Monoisotopic Mass: 409.29290384g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 98-102°C
• Boiling Point: 655.4±65.0 °C at 760 mmHg
• Flash Point: 350.2±34.3 °C
• PSA: 89.87000
• LogP: 0.99980
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

6-Hydroxy Buspirone-d8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Hydroxy Buspirone-d8

Introduction to 6-Hydroxy Buspirone-d8 (CAS No. 1189644-16-3)

6-Hydroxy Buspirone-d8 is a deuterated derivative of buspirone, a well-known anxiolytic agent. The compound, identified by the CAS number 1189644-16-3, has gained attention in recent years due to its unique properties and potential applications in pharmacological research. This article provides an in-depth exploration of 6-Hydroxy Buspirone-d8, including its chemical structure, pharmacokinetics, therapeutic potential, and the latest advancements in its research.

The chemical structure of 6-Hydroxy Buspirone-d8 is a derivative of buspirone, with the hydroxyl group at the 6-position and eight deuterium atoms incorporated into its structure. This modification enhances its stability and alters its pharmacokinetic profile, making it a valuable tool for studying drug metabolism and pharmacodynamics. Recent studies have highlighted the importance of deuterated compounds like 6-Hydroxy Buspirone-d8 in understanding drug efficacy and safety.

One of the most significant advantages of 6-Hydroxy Buspirone-d8 lies in its application in metabolomics and drug development. By incorporating deuterium atoms, researchers can track the compound's metabolic pathways more effectively, providing insights into how it interacts with biological systems. This has led to advancements in the development of novel anxiolytic agents with improved bioavailability and reduced side effects.

Recent research has also focused on the therapeutic potential of 6-Hydroxy Buspirone-d8 in treating anxiety disorders. Studies have demonstrated that this compound exhibits similar anxiolytic effects to buspirone but with enhanced stability and reduced susceptibility to enzymatic degradation. This makes it a promising candidate for long-term therapeutic use.

In addition to its therapeutic applications, 6-Hydroxy Buspirone-d8 has been utilized as a tool in nuclear magnetic resonance (NMR) spectroscopy. The incorporation of deuterium atoms allows for clearer spectral resolution, enabling researchers to study molecular interactions at a higher level of detail. This has contributed significantly to our understanding of drug-receptor interactions and molecular dynamics.

The synthesis of 6-Hydroxy Buspirone-d8 involves a multi-step process that includes deuterium incorporation at specific positions within the molecule. Recent advancements in synthetic chemistry have made this process more efficient, reducing production costs and improving scalability. These developments have facilitated broader access to 6-Hydroxy Buspirone-d8 for research purposes.

From an environmental perspective, 6-Hydroxy Buspirone-d8 demonstrates a favorable biodegradation profile, making it an eco-friendly option for pharmaceutical applications. Studies have shown that it undergoes rapid breakdown in aqueous environments, minimizing its ecological footprint.

In conclusion, 6-Hydroxy Buspirone-d8 (CAS No. 1189644-16-3) represents a significant advancement in pharmacological research. Its unique properties, combined with recent breakthroughs in synthesis and application, position it as a valuable tool for developing innovative therapies and advancing our understanding of drug action mechanisms.